4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole
Cat. No. B3030553
M. Wt: 276.00
InChI Key: QCNHJCWDGGAXGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07417047B2
Procedure details
A mixture of 4-iodo-1H-pyrazole (960 mg, 5 mmol), 2,2,2-trifluoroethyl iodide (3.13 g, 15 mmol) and Cs2CO3(2.4 g, 7.7 mmol) in DMF (5 ml) is heated at 60° C. with stirring overnight. After cooling, the reaction mixture is partitioned between water (50 ml) and ether (20 ml). The organic layer is separated, dried (MgSO4) and concentrated to afford the title compound as an oil which solidified upon standing 1.0 g (72%). 1HNMR (CDCl3): δ (ppm) 4.70 (m, 2H), 7.56 (s, 1H), 7.59 (s, 1H).
Name
Cs2CO3
Quantity
2.4 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[I:1][C:2]1[CH:3]=[N:4][NH:5][CH:6]=1.[F:7][C:8]([F:12])([F:11])[CH2:9]I.C([O-])([O-])=O.[Cs+].[Cs+]>CN(C=O)C>[I:1][C:2]1[CH:3]=[N:4][N:5]([CH2:9][C:8]([F:12])([F:11])[F:7])[CH:6]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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960 mg
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Type
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reactant
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Smiles
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IC=1C=NNC1
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Name
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Quantity
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3.13 g
|
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Type
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reactant
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Smiles
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FC(CI)(F)F
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Name
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Cs2CO3
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Quantity
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2.4 g
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Type
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reactant
|
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Smiles
|
C(=O)([O-])[O-].[Cs+].[Cs+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
|
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Details
|
with stirring overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction mixture is partitioned between water (50 ml) and ether (20 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer is separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
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Details
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concentrated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
